Cas no 898763-56-9 ( )

• Product Name: &nbsp
• CAS No: 898763-56-9
• MF: C₁₉H₁₆F₃NO
• MW: 331.331655502319
• MDL: MFCD03842890
• CID: 871459
• PubChem ID: 24725550
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-[3-(trifluoromethyl)phenyl]methanone
• 2-(3-PYRROLINOMETHYL)-3'-TRIFLUOROMETHYLBENZOPHENONE
• 2-(3-Pyrrolinomethyl)-3'-trifluoromethyl-benzophenone
• MFCD03842890
• {2-[(2,5-Dihydro-1H-pyrrol-1-yl)methyl]phenyl}[3-(trifluoromethyl)phenyl]methanone
• DTXSID30643944
• AKOS016021057
• 1-({2-[3-(trifluoromethyl)benzoyl]phenyl}methyl)-2,5-dihydro-1H-pyrrole
• 898763-56-9
• (2-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(3-(trifluoromethyl)phenyl)methanone
•  

• MDL： MFCD03842890
• Inchi： 1S/C19H16F3NO/c20-19(21,22)16-8-5-7-14(12-16)18(24)17-9-2-1-6-15(17)13-23-10-3-4-11-23/h1-9,12H,10-11,13H2
• InChI Key： GXEPLYDKLPYBOD-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(C1=CC=CC=C1CN1CC=CC1)=O)(F)F

Computed Properties

• Exact Mass: 331.11800
• Monoisotopic Mass: 331.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.24610

  Security Information

• Storage Condition：(BD310990)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones